Cas no 763932-69-0 (Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate)

• Product Name: Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate
• CAS No: 763932-69-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD24467355
• CID: 562188
• PubChem ID: 68668273
• Update Time: 2025-05-20

Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[1-(4-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• Carbamicacid, [1-(4-hydroxyphenyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• 4-(4-Hydroxyphenyl)-2-methylpentan-2-ylcarbamate
• N-[4-(4-hydroxyphenyl)-2-methylpentan-2-yl]carbamate
• tert-butyl [1-(4-hydroxyphenyl)ethyl]carbamate
• W13734
• LTCGADYUJGMDCF-UHFFFAOYSA-N
• tert-butyl (1-(4-hydroxyphenyl)ethyl)carbamate
• EN300-178907
• t-Butyl (1-(4-hydroxyphenyl)ethyl)carbamate
• t-butyl 2-[(4-hydroxyphenyl)ethyl]carbamate
• t-butyl[1-(4-hydroxyphenyl)ethyl]carbamate
• tert-butyl(1-(4-hydroxyphenyl)ethyl)carbamate
• A838689
• 763932-69-0
• MFCD24467355
• tert-butyl N-[1-(4-hydroxyphenyl)ethyl]carbamate
• SCHEMBL3502878
• Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate

• MDL： MFCD24467355
• Inchi： 1S/C13H19NO3/c1-9(10-5-7-11(15)8-6-10)14-12(16)17-13(2,3)4/h5-9,15H,1-4H3,(H,14,16)
• InChI Key： LTCGADYUJGMDCF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 377.0±25.0 °C at 760 mmHg
• Flash Point: 181.8±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate

Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate: A Comprehensive Overview

The compound Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate (CAS No. 763932-69-0) is a notable organic compound with significant applications in various fields of chemistry and material science. This compound, often abbreviated as TBEC (Tert-butyl ethylcarbamate), has garnered attention due to its unique structural properties and versatile functional groups. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 4-hydroxyphenyl group. This combination of functional groups makes it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

Recent studies have highlighted the importance of TBEC in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of polyurethanes, where the hydroxyl group on the aromatic ring can participate in polymerization reactions. This has led to the creation of materials with enhanced mechanical strength and thermal stability. Furthermore, the tert-butyl group contributes to the compound's solubility in organic solvents, making it easier to handle during large-scale production processes.

The synthesis of TBEC typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making TBEC more accessible for industrial applications.

In terms of biological applications, TBEC has shown promise as a precursor for bioactive compounds. Its hydroxyl group can be modified to introduce various functionalities, such as anti-inflammatory or antioxidant properties. Recent research has demonstrated that derivatives of TBEC exhibit potential in combating oxidative stress-related diseases, opening new avenues for drug discovery.

From a structural perspective, TBEC exhibits interesting electronic properties due to the conjugation between the aromatic ring and the carbamate group. This conjugation enhances the compound's ability to absorb UV light, making it a candidate for use in UV-curable coatings and adhesives. Additionally, its tert-butyl group provides steric hindrance, which can be exploited to control reaction selectivity in organic transformations.

The versatility of TBEC extends to its use in nanotechnology applications. Researchers have utilized its functional groups to create self-assembled monolayers on surfaces, which are essential for creating advanced sensors and electronic devices. The hydroxyl group on the aromatic ring facilitates strong interactions with metal surfaces, while the tert-butyl group contributes to surface passivation.

Looking ahead, ongoing research into TBEC is focused on expanding its applications in sustainable chemistry. For instance, scientists are exploring its potential as a building block for biodegradable polymers and eco-friendly surfactants. These developments align with global efforts to reduce environmental impact while maintaining high performance standards.

In conclusion, Tert-butyl N-1-(4-Hydroxyphenyl)ethylcarbamate (CAS No. 763932-69-0) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, TBEC is poised to play an even more significant role in shaping future innovations.